1-Acetyl-4-chloro-5-methyl-3-[perfluoro(1-propoxyethyl)]pyrazole

• IUPAC Name: 1-[4-chloro-5-methyl-3-[1,2,2,2-tetrafluoro-1-(1,1,2,2,3,3,3-heptafluoropropoxy)ethyl]pyrazol-1-yl]ethanone
• InChI: InChI=1S/C11H6ClF11N2O2/c1-3-5(12)6(24-25(3)4(2)26)7(13,9(16,17)18)27-11(22,23)8(14,15)10(19,20)21/h1-2H3
• InChI Key: PXWJEUPUHTVPSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)C)C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F)Cl
• Molecular Formula: C11H6ClF11N2O2
• DSSTOX Substance ID: DTXSID501108105
• Molecular Weight: 442.61 g/mol
• CAS RN: 808764-26-3

Description

1-Acetyl-4-chloro-5-methyl-3-[perfluoro(1-propoxyethyl)]pyrazole is a heterocyclic organic compound with a pyrazole ring. It is used in laboratory chemicals, manufacture of substances, and scientific research and development.

Molecular Structure Analysis

The molecular formula of 1-Acetyl-4-chloro-5-methyl-3-[perfluoro(1-propoxyethyl)]pyrazole is C11H7F11N2O2.

Physical And Chemical Properties Analysis

The molecular weight of 1-Acetyl-4-chloro-5-methyl-3-[perfluoro(1-propoxyethyl)]pyrazole is 442.61 g/mol. Other physical and chemical properties like density, boiling point, and melting point are not available in the retrieved data.

Scientific Research Applications

Synthesis and Chemical Properties

• This compound is involved in various synthesis processes. For instance, it can be used in the phase transfer catalyzed synthesis of 3-methyl-4H-pyrazolo[3,4-d]isoxazole, a process that involves the reaction of specific isoxazolyl-diazonium tetrafluoroborate with potassium acetate and 18-crown-6 in chloroform to produce 3-methyl-4H-pyrazolo[3,4-d]isoxazole in good to excellent yield. This pyrazole was then subjected to acylation/aroylation to afford 4-N-acetyl/aroyl derivatives (Rajanarendar et al., 2007).

• In another study, similar compounds are used in the nitration of 1,4,5-trimethylimidazole 3-oxide and 1-methylpyrazole 2-oxide. High acidities lead to the formation of specific dinitropyrazole oxides, demonstrating the reactivity of these compounds in different chemical environments (Ferguson et al., 1977).

Pharmacological Studies

• Some derivatives of this chemical compound have been synthesized and screened for their potential pharmacological activities. For example, a study synthesized a series of 1-acetyl/propyl-3-aryl-5-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-pyrazolines and evaluated them for analgesic and anti-inflammatory activities. These compounds showed activity comparable with standard drugs like Pentazocin and Diclofenac sodium (Girisha et al., 2010).

Crystallography and Structural Analysis

• The crystal and molecular structures of some derivatives of this compound have been determined, indicating their potential applications in the field of crystallography. The detailed structural analysis provides insights into the molecular geometry and chemical interactions within these compounds (Xie et al., 2008).

Herbicidal Activity

• Certain substituted phenyl pyrazole derivatives related to this compound have shown significant herbicidal activity. Their synthesis and bioassay tests indicate potential applications in the agricultural sector, especially in weed control (Zhou et al., 2010).

Safety and Hazards

1-Acetyl-4-chloro-5-methyl-3-[perfluoro(1-propoxyethyl)]pyrazole can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, mist, spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/clothing/eye protection/face protection, and storing in a well-ventilated place with the container tightly closed.